Cas no 2580238-26-0 (Ethyl 5-(2-aminoethoxy)-2-fluorobenzoate)

• Product Name: Ethyl 5-(2-aminoethoxy)-2-fluorobenzoate
• CAS No: 2580238-26-0
• MF: C₁₁H₁₄FNO₃
• MW: 227.23216676712
• CID: 5661188
• PubChem ID: 165886196
• Update Time: 2025-06-07

Ethyl 5-(2-aminoethoxy)-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2580238-26-0
• ethyl 5-(2-aminoethoxy)-2-fluorobenzoate
• EN300-27729968
• Ethyl 5-(2-aminoethoxy)-2-fluorobenzoate

• Inchi： 1S/C11H14FNO3/c1-2-15-11(14)9-7-8(16-6-5-13)3-4-10(9)12/h3-4,7H,2,5-6,13H2,1H3
• InChI Key： WFVXRUYZBPBXOO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)OCC)OCCN

Computed Properties

• Exact Mass: 227.09577147g/mol
• Monoisotopic Mass: 227.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.6Ų

Additional information on Ethyl 5-(2-aminoethoxy)-2-fluorobenzoate

Ethyl 5-(2-aminoethoxy)-2-fluorobenzoate (CAS No. 2580238-26-0): A Comprehensive Overview

Ethyl 5-(2-aminoethoxy)-2-fluorobenzoate, identified by its CAS number 2580238-26-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, which have been widely studied for their potential biological activities. The presence of both amino and fluoro substituents in its molecular structure imparts unique properties that make it a valuable candidate for further exploration in drug development.

The molecular structure of Ethyl 5-(2-aminoethoxy)-2-fluorobenzoate consists of a benzoic acid core substituted with an ethoxy group at the 5-position and an amino group at the 2-position, further modified by a fluorine atom. This specific arrangement of functional groups contributes to its distinct chemical reactivity and biological interactions. The fluorine atom, in particular, is known to enhance the metabolic stability and binding affinity of many pharmaceutical compounds, making this derivative a promising candidate for therapeutic applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Ethyl 5-(2-aminoethoxy)-2-fluorobenzoate has been investigated for its potential role in inhibiting enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. Preliminary studies have suggested that this compound may exhibit anti-inflammatory properties by interacting with specific signaling pathways.

One of the most compelling aspects of Ethyl 5-(2-aminoethoxy)-2-fluorobenzoate is its structural similarity to known bioactive molecules. This similarity suggests that it may be capable of binding to target proteins in a manner similar to established drugs, potentially leading to the development of new therapeutic agents with improved efficacy and reduced side effects. The amino group at the 2-position provides a site for hydrogen bonding interactions, which are crucial for drug-receptor binding affinity.

Furthermore, the ethoxy group at the 5-position introduces a polar region that can enhance solubility and bioavailability, important factors for drug formulation and delivery. The fluorine atom's electron-withdrawing effect can also influence the electronic properties of the molecule, affecting its reactivity and interaction with biological targets. These structural features make Ethyl 5-(2-aminoethoxy)-2-fluorobenzoate a versatile scaffold for medicinal chemistry innovation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like Ethyl 5-(2-aminoethoxy)-2-fluorobenzoate with greater accuracy. Molecular docking studies have shown that this compound can interact with various enzymes and receptors, including those involved in metabolic disorders and cancer. These computational findings provide a strong foundation for experimental validation and further optimization.

The synthesis of Ethyl 5-(2-aminoethoxy)-2-fluorobenzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of fluorinated intermediates has been particularly useful in introducing the fluoro substituent into the final product.

In conclusion, Ethyl 5-(2-aminoethoxy)-2-fluorobenzoate (CAS No. 2580238-26-0) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and potential biological activities make it a promising candidate for further research and development. As our understanding of drug-receptor interactions continues to evolve, compounds like Ethyl 5-(2-aminoethoxy)-2-fluorobenzoate will play a crucial role in the discovery of new therapies for various diseases.